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Compound of Interest

Oxazolidine, 3-butyl-2-(1-
Compound Name:

ethylpentyl)-

Cat. No.: B068492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Oxazolidine, 3-butyl-2-(1-ethylpentyl)-, a heterocyclic compound with potential
applications in various scientific fields. This document details its molecular characteristics,
synthesis, and analytical characterization, offering valuable information for researchers in
organic synthesis, materials science, and drug discovery.

Molecular and Physical Data

The fundamental properties of Oxazolidine, 3-butyl-2-(1-ethylpentyl)- are summarized in the
table below, providing a quick reference for key quantitative data.
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Property Value Reference
Molecular Weight 227.39 g/mol [L12113114115]116]
Molecular Formula C14H29NO [21[3][4]1[5][6]
CAS Number 165101-57-5 [11[31[4]1[5]
Boiling Point 180 °C (lit.) [41151[7]
Density 1.04 g/mL at 25 °C (lit.) [4105][7]
Refractive Index (n20/D) 1.449 (lit.) [51[7]

LogP 4.2 at 25 °C [5]

Water Solubility 122.8 mg/L at 25 °C [5]

Synthesis and Characterization

The synthesis of Oxazolidine, 3-butyl-2-(1-ethylpentyl)- is most commonly achieved through
a condensation reaction.[1] This process is a cornerstone of heterocyclic chemistry and
provides a reliable route to the oxazolidine core structure.

A typical synthesis involves the condensation of N-butylaminoethanol with 2-ethylhexanal.[1]
The reaction is often catalyzed by acidic conditions to facilitate the cyclization process.[1]

Materials:

e N-butylaminoethanol

e 2-ethylhexanal

e Anhydrous toluene (or a similar azeotroping solvent)
e Acid catalyst (e.g., p-toluenesulfonic acid)

o Dean-Stark apparatus

o Standard laboratory glassware
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Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add
equimolar amounts of N-butylaminoethanol and 2-ethylhexanal in anhydrous toluene.

o Add a catalytic amount of p-toluenesulfonic acid to the mixture.

» Heat the reaction mixture to reflux. The water formed during the condensation reaction will
be removed azeotropically and collected in the Dean-Stark trap.

o Monitor the reaction progress by observing the amount of water collected. The reaction is
typically complete when the theoretical amount of water has been removed.

» After completion, cool the reaction mixture to room temperature.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by a brine wash.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

» Purify the crude product by vacuum distillation to obtain pure Oxazolidine, 3-butyl-2-(1-
ethylpentyl)-.
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Synthesis workflow for Oxazolidine, 3-butyl-2-(1-ethylpentyl)-.
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The structural elucidation and purity assessment of the synthesized compound are performed
using standard analytical techniques.

1. Mass Spectrometry (MS):
o Objective: To confirm the molecular weight and fragmentation pattern.

e Method: A sample is introduced into a mass spectrometer (e.g., using electrospray ionization
- ESI).

o Expected Result: The mass spectrum should show a molecular ion peak [M+H]*
corresponding to a molecular weight of 227.39 g/mol .[1]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Objective: To determine the chemical structure by analyzing the environment of proton (*H)
and carbon (33C) nuclei.

o Method: A sample is dissolved in a deuterated solvent (e.g., CDClIs) and analyzed using an
NMR spectrometer.

o Expected *H NMR Spectra: Characteristic signals for the protons on the oxazolidine ring are
expected in the range of & 3.5-4.0 ppm.[1] Signals corresponding to the butyl and
ethylpentyl groups will also be present in the aliphatic region.

o Expected 13C NMR Spectra: The carbon atom at the 2-position of the oxazolidine ring (C-O-
N) is expected to have a chemical shift in the downfield region, typically between 85 and 105

ppm.[1]
3. Fourier-Transform Infrared (FTIR) Spectroscopy:
o Objective: To identify the functional groups present in the molecule.
o Method: A sample is analyzed using an FTIR spectrometer.

» Expected Spectra: The spectrum will show characteristic absorption bands for C-O-C and C-
N-C linkages of the oxazolidine ring, as well as C-H stretching and bending vibrations of the
alkyl substituents.[1] A notable absence of a broad O-H stretch (around 3200-3600 cm™1)
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and a C=0 stretch would confirm the formation of the oxazolidine ring and the absence of

starting materials.[1]

Potential Applications and Biological Context

While specific biological activities for Oxazolidine, 3-butyl-2-(1-ethylpentyl)- are not
extensively documented, the broader class of oxazolidinone compounds is of significant
interest in medicinal chemistry. Oxazolidinones are a class of synthetic antibiotics that inhibit
bacterial protein synthesis.[8][9] They bind to the 50S ribosomal subunit, preventing the
formation of the initiation complex, a unique mechanism of action that makes them effective

against some multi-drug resistant bacteria.[8]
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Generalized mechanism of action for oxazolidinone antibiotics.

Beyond potential pharmaceutical applications, Oxazolidine, 3-butyl-2-(1-ethylpentyl)- also
serves as a moisture scavenger and a reactive diluent in specialty coatings and polyurethane
systems.[1] Its ability to hydrolyze in the presence of water and subsequently react with
isocyanates prevents the formation of carbon dioxide gas, thus avoiding defects in the final
product.[1] This dual functionality makes it a valuable component in various industrial

formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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